2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid

• IUPAC Name: 2-[4-[(5-chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid
• InChI: InChI=1S/C12H17ClN2O2S/c13-11-3-2-10(18-11)8-14-4-1-5-15(7-6-14)9-12(16)17/h2-3H,1,4-9H2,(H,16,17)
• InChI Key: LWBIFPRSSLUKNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)CC(=O)O)CC2=CC=C(S2)Cl
• Molecular Formula: C12H17ClN2O2S
• Molecular Weight: 288.79 g/mol

Description

2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid, also known as CTM, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. CTM is a diazepane derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid is not fully understood, but it is believed to act on the GABAergic system in the brain. 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been shown to bind to the benzodiazepine site of GABAA receptors, leading to an increase in the activity of GABA, which is an inhibitory neurotransmitter in the brain. This results in a decrease in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been shown to have anxiolytic effects in animal models, indicating its potential as a treatment for anxiety disorders. Additionally, 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been shown to have sedative and muscle relaxant properties. 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has also been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has several advantages for use in lab experiments, including its high purity and stability. However, 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid is a relatively new compound, and more research is needed to fully understand its properties and potential applications. Additionally, 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid is not widely available, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid, including its potential use in drug delivery systems, its effects on different types of anxiety disorders, and its potential as a building block for the synthesis of other compounds. Additionally, more research is needed to fully understand the mechanism of action of 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid and its effects on the GABAergic system. Overall, 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has significant potential for use in various fields, and further research is needed to fully understand its properties and potential applications.

Synthesis Methods

2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid can be synthesized using a multi-step process that involves the reaction of 2-chlorothiophene with formaldehyde and ammonia to form 5-chloromethyl-2-thiophenemethanol. The resulting compound is then reacted with diazepam to form 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid. The synthesis method has been optimized to improve the yield and purity of 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid.

Scientific Research Applications

2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been shown to have anxiolytic properties in animal models, making it a potential candidate for the treatment of anxiety disorders. Additionally, 2-[4-[(5-Chlorothiophen-2-yl)methyl]-1,4-diazepan-1-yl]acetic acid has been studied for its potential use in drug delivery systems and as a building block for the synthesis of other compounds.